Benzyl 3-Oxocyclobutanecarboxylate
Cat. No. B1287767
M. Wt: 204.22 g/mol
InChI Key: OPGPYIKNRCXNQY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09382228B2
Procedure details
A −78° C. solution of benzyl 3-oxocyclobutanecarboxylate (11.05 g, 54.1 mmol) in THF (155 mL) was treated drop-wise with methyl magnesium bromide (3M in Et2O, 27.1 mL, 81 mmol) and the mixture stirred at −78° C. for 30 min. Saturated NH4Cl was added, the mixture extracted with EtOAc (2×) and the combined organic extracts were dried, evaporated and purified via silica gel chromatography (acetone/Hex) to afford benzyl 3-hydroxy-3-methylcyclobutanecarboxylate (5.589 g, 47%) as a colorless oil. 1H NMR (400 MHz, DMSO-d6): δ 7.36-7.29 (m, 5H); 5.08 (m, 3H); 2.75-2.66 (m, 1H); 2.13-2.12 (m, 4H); 1.21 (s, 3H); MS (ESI) m/z: 243.1 (M+Na+).
Yield
47%
Identifiers
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REACTION_CXSMILES
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[O:1]=[C:2]1[CH2:5][CH:4]([C:6]([O:8][CH2:9][C:10]2[CH:15]=[CH:14][CH:13]=[CH:12][CH:11]=2)=[O:7])[CH2:3]1.[CH3:16][Mg]Br.[NH4+].[Cl-]>C1COCC1>[OH:1][C:2]1([CH3:16])[CH2:5][CH:4]([C:6]([O:8][CH2:9][C:10]2[CH:11]=[CH:12][CH:13]=[CH:14][CH:15]=2)=[O:7])[CH2:3]1 |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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11.05 g
|
|
Type
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reactant
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|
Smiles
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O=C1CC(C1)C(=O)OCC1=CC=CC=C1
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Name
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|
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Quantity
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27.1 mL
|
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Type
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reactant
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Smiles
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C[Mg]Br
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|
Name
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|
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Quantity
|
155 mL
|
|
Type
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solvent
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|
Smiles
|
C1CCOC1
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Step Two
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Name
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|
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Quantity
|
0 (± 1) mol
|
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Type
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reactant
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Smiles
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[NH4+].[Cl-]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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-78 °C
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Stirring
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Type
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CUSTOM
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|
Details
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the mixture stirred at −78° C. for 30 min
|
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
|
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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the mixture extracted with EtOAc (2×)
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CUSTOM
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Type
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CUSTOM
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|
Details
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the combined organic extracts were dried
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
evaporated
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CUSTOM
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Type
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CUSTOM
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|
Details
|
purified via silica gel chromatography (acetone/Hex)
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Outcomes
Product
Details
Reaction Time |
30 min |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
OC1(CC(C1)C(=O)OCC1=CC=CC=C1)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 5.589 g | |
| YIELD: PERCENTYIELD | 47% | |
| YIELD: CALCULATEDPERCENTYIELD | 46.9% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
